Cas no 1337477-54-9 (3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}pyrrolidine)

• Product Name: 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}pyrrolidine
• CAS No: 1337477-54-9
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 6072619
• PubChem ID: 81832401
• Update Time: 2025-10-22

3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}pyrrolidine
• 3-{[4-fluoro-3-(trifluoromethyl)phenyl]methyl}pyrrolidine
• AKOS020813674
• 1337477-54-9
• EN300-1930054

• Inchi： 1S/C12H13F4N/c13-11-2-1-8(5-9-3-4-17-7-9)6-10(11)12(14,15)16/h1-2,6,9,17H,3-5,7H2
• InChI Key： URIYINSCEMLMBB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)CC1CNCC1

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}pyrrolidine

Introduction to Compound with CAS No. 1337477-54-9 and Product Name: 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}pyrrolidine

The compound with the CAS number 1337477-54-9 and the product name 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring enhances its pharmacological activity, making it a promising candidate for further investigation.

In the realm of modern pharmaceutical research, the integration of fluorine atoms into molecular structures has become a cornerstone strategy for improving drug efficacy and bioavailability. The 4-fluoro group in the compound’s name is particularly noteworthy, as it is known to modulate metabolic pathways and enhance binding affinity to biological targets. This modification is often employed to increase the metabolic stability of drugs, thereby extending their half-life and therapeutic window. Additionally, the 3-(trifluoromethyl) substituent contributes to the compound’s lipophilicity, which is crucial for crossing biological membranes and achieving optimal pharmacokinetic profiles.

The core structure of 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}pyrrolidine consists of a pyrrolidine ring linked to a phenylmethyl group, which is further functionalized with fluorine and trifluoromethyl groups. This arrangement creates a molecule with multiple sites for interaction with biological receptors, making it a versatile scaffold for designing novel therapeutic agents. Recent studies have highlighted the compound’s potential in inhibiting specific enzymes and receptors involved in various diseases, including cancer and neurological disorders.

One of the most compelling aspects of this compound is its role in oncology research. The combination of fluoro and trifluoromethyl groups has been shown to enhance the cytotoxicity of small-molecule inhibitors against cancer cells. Preclinical studies have demonstrated that derivatives of 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}pyrrolidine exhibit potent activity against multiple cancer types by targeting key signaling pathways such as PI3K/Akt and MAPK. These pathways are frequently dysregulated in tumors, making them attractive targets for therapeutic intervention.

Furthermore, the compound’s structural features make it an excellent candidate for developing treatments against neurological disorders. The pyrrolidine ring is a common motif in drugs that interact with neurotransmitter systems, particularly those involving dopamine and serotonin. By incorporating fluoro and trifluoromethyl groups, researchers aim to fine-tune the pharmacological properties of these compounds to achieve higher selectivity and lower toxicity. Preliminary data suggest that 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}pyrrolidine may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer’s disease and Parkinson’s disease.

The synthesis of 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}pyrrolidine presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the carbon-carbon bonds required for its synthesis. Additionally, protecting group strategies are employed to ensure regioselectivity during multi-step reactions.

In conclusion, 3-{4-fluoro-3-(trifluoromethyl)phenylmethyl}pyrrolidine (CAS No. 1337477-54-9) represents a significant advancement in pharmaceutical chemistry with broad applications in drug development. Its unique structural features make it a promising candidate for treating various diseases, particularly cancer and neurological disorders. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in shaping the future of medicine.